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Compound of Interest

Compound Name: H-DL-Ala-OMe.HCl

Cat. No.: B555102 Get Quote

An In-depth Technical Guide to the Solubility of H-DL-Ala-OMe.HCl in Water and DMSO

This technical guide provides a comprehensive overview of the solubility of DL-Alanine methyl

ester hydrochloride (H-DL-Ala-OMe.HCl), a key building block in peptide synthesis and various

research applications.[1][2] The information is tailored for researchers, scientists, and

professionals in drug development, presenting quantitative data, detailed experimental

protocols, and a visual representation of the solubility determination workflow.

Physicochemical Properties
DL-Alanine methyl ester hydrochloride is the hydrochloride salt of the methyl ester of DL-

alanine.[1] It is a white to off-white crystalline solid.[1][3] As a derivative of the amino acid

alanine, it is utilized in biochemical research, peptide synthesis, and as a building block in

organic synthesis.[1][2] Its use has been noted in the synthesis of agents with anti-HIV and

anticancer activity.[4]

Quantitative Solubility Data
The solubility of a compound is a critical parameter for its application in experimental and

developmental settings. Below is a summary of the available quantitative solubility data for H-
DL-Ala-OMe.HCl and its L-enantiomer in water and Dimethyl Sulfoxide (DMSO). It is important

to note the distinction between the racemic (DL) form and the enantiomerically pure (L) form,

as solubility can differ.
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Compound Solvent
Reported
Solubility

Molar
Concentrati
on (mM)

Notes Source(s)

H-DL-Ala-

OMe.HCl
DMSO ≥ 200 mg/mL 1432.87 mM

"≥" indicates

that

saturation

was not

reached at

this

concentration

.

[3]

H-L-Ala-

OMe.HCl
DMSO 100 mg/mL 716.44 mM

Ultrasonic

assistance

may be

needed.

Hygroscopic

nature of

DMSO can

impact

solubility.

[5][6]

H-L-Ala-

OMe.HCl
DMSO ~20 mg/mL Not specified

Also reported

for

Dimethylform

amide (DMF).

[4]

H-DL-Ala-

OMe.HCl
Water Soluble Not specified

Specific

quantitative

data is not

provided,

only

qualitative

assessment.

[1][7][8]

H-L-Ala-

OMe.HCl
Water 100 mg/mL Not specified - [9][10]
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H-L-Ala-

OMe.HCl
PBS (pH 7.2) ~10 mg/mL Not specified

Solubility in a

buffered

aqueous

solution.

Aqueous

solutions are

not

recommende

d for long-

term storage.

[4]

Note: Discrepancies in reported values for H-L-Ala-OMe.HCl in DMSO may arise from

differences in experimental conditions, material purity, or measurement techniques.

Experimental Protocols
Determining the solubility of a compound like H-DL-Ala-OMe.HCl requires a systematic

approach. The following is a generalized experimental protocol based on the shake-flask

method, which is a standard technique for solubility measurement.

Protocol: Shake-Flask Method for Solubility
Determination
1. Objective: To determine the saturation solubility of H-DL-Ala-OMe.HCl in a given solvent

(e.g., deionized water, DMSO) at a specified temperature.

2. Materials:

H-DL-Ala-OMe.HCl (high purity)

Solvent (e.g., Deionized Water, Anhydrous DMSO)

Analytical balance

Vials with screw caps (e.g., 2-4 mL)

Thermostatic shaker or orbital shaker with temperature control
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Centrifuge

Syringe filters (e.g., 0.22 µm)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., HPLC-UV, NMR)

3. Procedure:

Preparation: Add an excess amount of H-DL-Ala-OMe.HCl to a series of vials. The amount

should be more than what is expected to dissolve to ensure a saturated solution is formed.

Solvent Addition: Accurately add a known volume of the chosen solvent (e.g., 1.0 mL) to

each vial.

Equilibration: Tightly cap the vials and place them in a thermostatic shaker set to a constant

temperature (e.g., 25°C). Shake the vials at a constant rate for a predetermined period (e.g.,

24-48 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same

temperature for a short period to let the undissolved solid settle. For fine suspensions,

centrifugation may be required to separate the solid and liquid phases.

Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe.

Immediately pass the solution through a syringe filter to remove any remaining solid

particles.

Dilution: Accurately dilute the filtered supernatant with the same solvent to a concentration

that falls within the linear range of the analytical method.

Quantification: Analyze the concentration of H-DL-Ala-OMe.HCl in the diluted sample using

a calibrated analytical method (e.g., HPLC).

Calculation: Calculate the solubility by multiplying the measured concentration by the dilution

factor. The result is typically expressed in mg/mL or mol/L.

4. Considerations:
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pH: For aqueous solutions, the pH should be controlled and reported, as the solubility of

amino acid hydrochlorides can be pH-dependent.[11][12]

Hygroscopicity: H-DL-Ala-OMe.HCl and DMSO are hygroscopic.[3][5][10] Experiments

should be conducted in a controlled environment to minimize moisture absorption, which can

affect solubility. Use newly opened or anhydrous solvents when possible.[3][5]

Purity: The purity of the compound and solvent can significantly influence solubility results.

Mandatory Visualization
The following diagram illustrates the experimental workflow for determining the solubility of H-
DL-Ala-OMe.HCl.
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Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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